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Compound of Interest

Compound Name: Nan 190

Cat. No.: B168524

Essential Safety and Handling Guide for NAN-
190

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of NAN-190. It is intended for researchers, scientists, and drug
development professionals to ensure a safe laboratory environment.

Chemical Identifier: NAN-190 is a research chemical, identified as 2-[4-[4-(2-methoxyphenyl)-1-
piperazinyl]butyl]-1H-isoindole-1,3(2H)-dione, monohydrobromide[1]. It is recognized as a 5-
HT1A receptor antagonist and also potently blocks the a2-adrenergic receptor|[2].

Hazard Identification and Safety Precautions

NAN-190 presents several hazards that require strict adherence to safety protocols. The
primary hazards identified from its Safety Data Sheet (SDS) are outlined below[1].
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Hazard Classification Description GHS Pictogram
Skin Irritation (Category 2) Causes skin irritation[1]. GHSO07
Serious Eye Irritation Causes serious eye
o GHSO07
(Category 2A) irritation[1].
Specific Target Organ Toxicity May cause respiratory GHSO07
(Single Exposure) (Category 3) irritation[1].
Hazardous to the Aquatic
Environment (Acute Hazard) Very toxic to aquatic life[1]. GHSO09

(Category 1)

Core Safety Requirements:

Avoid breathing dust, fume, gas, mist, vapors, or spray[1].

Wash hands and any exposed skin thoroughly after handling[3].

Use only in a well-ventilated area or outdoors.

Avoid release to the environment[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling NAN-190 to minimize exposure. The
following table summarizes the required PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Respiratory

NIOSH-approved respirator

A respirator with a HEPA filter
is recommended if there is a
risk of aerosolization[4][5]. Use
in a chemical fume hood is the
primary engineering control[6]

[71.

Eyes/Face

Safety goggles or a face shield

Tight-fitting, dustproof safety
goggles are recommended,
especially when handling the
powder form. A full-facepiece
respirator provides both
respiratory and eye

protection[4][8].

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Double-gloving
is a good practice, especially
for tasks with a high risk of skin
contact[4][5][8]. Change gloves

immediately if contaminated.

Body

Laboratory coat or chemical-

protective clothing

Along-sleeved lab coat is the
minimum requirement. For
tasks with a higher potential for
exposure, consider coveralls
made from a low dust-retention
fabric like Tyvek[4][9].

Feet

Closed-toe shoes

Shoes should be made of a
material with low
permeability[4]. Disposable
over-the-shoe booties can
prevent tracking of the

substancel[4].
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Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the procedural steps for the safe handling of NAN-190 in a
laboratory setting.

Workflow for Safe Handling of NAN-190

1. Preparation Emergency: Spill Response
- Review SDS - Evacuate and secure area
- Designate work area - Wear appropriate PPE
- Assemble PPE - Contain and clean up with appropriate absorbents
2. Handling

- Work in a fume hood
- Weigh and prepare solutions carefully
- Avoid generating dust or aerosols

i

3. Post-Handling
- Decontaminate work surfaces
- Remove PPE correctly

Y

4. Storage
- Store in a tightly sealed, labeled container
- Follow product insert for specific conditions

Click to download full resolution via product page

Workflow for the safe handling of NAN-190.

Experimental Protocol: General Weighing and Solubilization

e Preparation:

o Don all required PPE as specified in the table above.

o Designate a specific area within a chemical fume hood for handling NAN-190.
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o Ensure all necessary equipment (e.g., analytical balance, spatulas, weigh boats, solvent,
vials) is inside the fume hood.

e Weighing:

o Carefully transfer the desired amount of NAN-190 powder from the stock container to a
weigh boat using a clean spatula.

o Perform this action slowly to minimize the generation of airborne dust.
o Close the stock container immediately after use.
» Solubilization:
o NAN-190 is soluble in DMF (5 mg/ml), DMSO (10 mg/ml), and Ethanol (1 mg/ml)[10].
o Carefully add the weighed NAN-190 to a vial containing the appropriate solvent.
o Cap the vial securely and mix by vortexing or gentle agitation until fully dissolved.
e Cleanup:

o Wipe down the balance and surrounding surfaces within the fume hood with a damp
cloth[6].

o Dispose of all contaminated disposable items (e.g., weigh boat, gloves, wipes) as
hazardous waste.

Disposal Plan

Proper disposal of NAN-190 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o Solid Waste: All materials that have come into contact with NAN-190, including gloves,
wipes, and contaminated PPE, are considered nanomaterial-bearing waste[11].
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o Collect this waste in a dedicated, clearly labeled, and tightly sealed, unbreakable
container[11].

o The container should be labeled as "Hazardous Waste" and "Contains NAN-190"[11].

e Liquid Waste: Unused solutions of NAN-190 and contaminated solvents should be collected
in a separate, labeled hazardous waste container.

o The label must indicate the solvent and that it contains NAN-190][6].

e Never dispose of NAN-190 waste in the regular trash or down the drain[6][11].

Disposal Pathway for NAN-190 Waste

Waste Generation
- Contaminated PPE
- Unused solutions
- Labware

i

Segregation
- Solid Waste Container
- Liquid Waste Container

i

Labeling
- 'Hazardous Waste'
- 'Contains NAN-190"
- List solvents

i

Temporary Storage
- Satellite Accumulation Area
- Within the laboratory

'

Final Disposal
- Contact Environmental Health & Safety (EHS)
- Manifest and transport by a licensed contractor

Click to download full resolution via product page
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Disposal pathway for NAN-190 waste.

Final Disposal Procedures:

o Store sealed waste containers in a designated satellite accumulation area within the
laboratory until they are ready for pickup[11].

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Ensure all required waste manifests are completed accurately, clearly stating that the waste
contains NAN-190[11].

o Disposal will be coordinated by a licensed waste disposal contractor, likely through methods
such as incineration or specialized landfilling after solidification[12].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Nan 190].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168524+#personal-protective-equipment-for-handling-
nan-190]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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